Cas no 218944-54-8 (5-Isoxazoleacetic acid,3-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4,5-dihydro-)

• Product Name: 5-Isoxazoleacetic acid,3-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4,5-dihydro-
• CAS No: 218944-54-8
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 1404706
• Update Time: 2024-08-16

5-Isoxazoleacetic acid,3-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetic acid,3-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4,5-dihydro-
• 5-Isoxazoleacetic acid, 3-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4,5-dihydro-

• Inchi： 1S/C19H27NO4/c1-18(2,3)13-7-11(8-14(17(13)23)19(4,5)6)15-9-12(24-20-15)10-16(21)22/h7-8,12,23H,9-10H2,1-6H3,(H,21,22)
• InChI Key： KFGKRBSPWRVVBI-UHFFFAOYSA-N
• SMILES： O1C(CC(O)=O)CC(C2=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C2)=N1

Computed Properties

• Exact Mass: 333.19411

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 454.8±55.0 °C(Predicted)
• PSA: 79.12
• pka: 4.38±0.10(Predicted)